Cas no 1461708-32-6 (N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide)

• Product Name: N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide
• CAS No: 1461708-32-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5151034
• PubChem ID: 75480603
• Update Time: 2025-07-22

N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinecarboxamide, 1,2,3,4-tetrahydro-N,N-dimethyl-2-oxo-
• N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide

• Inchi： 1S/C11H13N3O2/c1-14(2)11(16)7-3-4-8-9(5-7)12-6-10(15)13-8/h3-5,12H,6H2,1-2H3,(H,13,15)
• InChI Key： LRJWNYWKIHCEPO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(N(C)C)=O)C=C2)NCC1=O

Additional information on N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide

Comprehensive Overview of N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide (CAS No. 1461708-32-6)

N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide (CAS No. 1461708-32-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the tetrahydroquinoxaline family, which is known for its diverse biological activities. The presence of both carboxamide and dimethyl functional groups in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide due to its potential role in modulating enzymatic pathways and receptor interactions. Researchers are particularly intrigued by its pharmacokinetic properties, including its solubility, stability, and bioavailability, which are critical factors in drug formulation. The compound's CAS No. 1461708-32-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the key areas where N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide is being explored is in the field of central nervous system (CNS) disorders. Its structural similarity to other bioactive quinoxaline derivatives suggests potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, its neuroprotective effects are under investigation, aligning with the current global focus on mental health and cognitive well-being.

The compound's synthetic route and scalability are also topics of interest for industrial chemists. Optimizing the production process of CAS No. 1461708-32-6 to ensure cost-effectiveness and environmental sustainability is a priority, especially in light of the increasing demand for green chemistry practices. This aligns with the broader societal shift toward sustainable and eco-friendly manufacturing processes.

Another hot topic linked to N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide is its potential role in cancer research. Preliminary studies suggest that the compound may exhibit antiproliferative activity against certain cancer cell lines. This has sparked curiosity among oncologists and medicinal chemists, who are eager to explore its mechanisms of action and therapeutic potential. The intersection of drug discovery and precision medicine makes this compound a subject of ongoing investigation.

From a technical standpoint, the analytical characterization of CAS No. 1461708-32-6 is crucial for ensuring its purity and consistency in research applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to validate its structure and properties. These methods are essential for maintaining the integrity of scientific studies involving this compound.

In summary, N,N-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide (CAS No. 1461708-32-6) represents a versatile and promising compound with wide-ranging applications in pharmaceutical research, drug development, and biochemical studies. Its unique structural features and potential therapeutic benefits make it a focal point for researchers addressing some of the most pressing health challenges of our time. As scientific advancements continue, this compound is likely to play an increasingly important role in shaping the future of medicine and biotechnology.